Cas no 2171994-88-8 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid
• CAS No: 2171994-88-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6493440
• PubChem ID: 165539282
• Update Time: 2025-05-19

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid
• EN300-1504660
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-methylbutanoic acid
• 2171994-88-8

• Inchi： 1S/C26H30N2O5/c1-17(24(30)31)11-14-27-23(29)15-26(12-6-13-26)28-25(32)33-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SIKJIDFJQDQZCH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCC(C(=O)O)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171994-88-8, known as 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylbutanoic acid moiety. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design due to their ability to induce specific stereochemical interactions. The presence of the Fmoc group further enhances the molecule's utility in peptide synthesis and protection strategies, making it a valuable tool in medicinal chemistry. The methylbutanoic acid component adds hydrophobicity, which can influence the compound's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) as a protecting group for amino acids. Its integration into this molecule allows for precise control over the synthesis process, enabling the creation of complex peptide sequences with high fidelity. This has been demonstrated in recent research where similar compounds were used to synthesize bioactive peptides with enhanced stability and efficacy.

Another area of interest is the role of this compound in materials science. The cyclobutane ring introduces mechanical strain into the molecule, which can be exploited to create materials with unique mechanical properties. For instance, researchers have explored the use of cyclobutane-containing polymers for applications ranging from flexible electronics to high-strength composites. While this specific compound has not yet been tested in such contexts, its structure suggests potential for similar applications.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclobutane ring through cycloaddition reactions and the subsequent functionalization with the Fmoc group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of biological activity, preliminary studies suggest that this compound may exhibit modulatory effects on cellular signaling pathways. The Fmoc group has been shown to influence protein-protein interactions, while the methylbutanoic acid moiety can act as a bioisostere for other hydrophobic groups in drug molecules. These properties make it a candidate for further investigation in disease models, particularly in areas such as cancer therapy and neurodegenerative diseases.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of recyclable catalysts and solvent systems aligns with current green chemistry initiatives, ensuring that its production process is both efficient and sustainable.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, derived from advanced synthetic techniques, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.